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Introduction
2,5-Dibromo-4-methyl-3-nitropyridine is a highly functionalized heterocyclic compound with

significant potential as a versatile building block in the synthesis of novel pharmaceutical and

agrochemical agents.[1] The strategic placement of two bromine atoms, a methyl group, and a

nitro group on the pyridine ring imparts a unique electronic and steric profile, making it a

valuable intermediate for creating complex molecular architectures. The bromine atoms at the

2- and 5-positions serve as reactive handles for various cross-coupling reactions, while the

electron-withdrawing nitro group at the 3-position and the electron-donating methyl group at the

4-position modulate the reactivity of the pyridine core.

A thorough understanding of the spectroscopic properties of 2,5-Dibromo-4-methyl-3-
nitropyridine is paramount for its effective utilization in research and development. This

technical guide provides an in-depth analysis of its nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data. In the absence of comprehensive published

experimental spectra for this specific molecule, this guide leverages predictive methodologies

and comparative analysis with structurally related compounds to offer a robust and scientifically

grounded interpretation of its spectroscopic signature. This approach not only provides a

valuable reference for researchers working with this compound but also serves as an

instructive example of spectroscopic analysis for complex heterocyclic systems.
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A clear visualization of the molecular structure is fundamental to interpreting its spectroscopic

data. The structure of 2,5-Dibromo-4-methyl-3-nitropyridine, with atom numbering for NMR

assignments, is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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